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Compound of Interest

Compound Name:
4-(4-

Fluorobenzyloxy)benzaldehyde

Cat. No.: B1300813 Get Quote

An In-depth Technical Guide to 4-(4-Fluorobenzyloxy)benzaldehyde

CAS Number: 56442-17-2

This technical guide provides a comprehensive overview of 4-(4-
Fluorobenzyloxy)benzaldehyde, a versatile organic compound used as a crucial building

block in organic synthesis, particularly in the fields of medicinal chemistry and materials

science. This document is intended for researchers, scientists, and drug development

professionals, offering detailed information on its properties, synthesis, reactivity, and

applications.

Physicochemical Properties
4-(4-Fluorobenzyloxy)benzaldehyde is a high-purity organic compound characterized by a

benzaldehyde group linked via an ether bond to a 4-fluorobenzyl group.[1] The presence of the

fluorine atom can significantly influence the compound's electronic properties, lipophilicity, and

metabolic stability, which are critical parameters in drug design.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1300813?utm_src=pdf-interest
https://www.benchchem.com/product/b1300813?utm_src=pdf-body
https://www.benchchem.com/product/b1300813?utm_src=pdf-body
https://www.benchchem.com/product/b1300813?utm_src=pdf-body
https://www.benchchem.com/product/b1300813?utm_src=pdf-body
https://www.benchchem.com/product/b1300813
https://www.benchchem.com/product/b1300813
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 56442-17-2 [1][2][3]

Molecular Formula C₁₄H₁₁FO₂ [1][2]

Molecular Weight 230.23 g/mol [1][2]

IUPAC Name

4-[(4-

fluorophenyl)methoxy]benzald

ehyde

[1]

Appearance Beige Powder [2][4]

Melting Point 96-100 °C [2]

Boiling Point 370.2 ± 22.0 °C (Predicted) [2][4]

Density 1.211 ± 0.06 g/cm³ (Predicted) [2][4]

Storage

Store at ambient or room

temperature in a dry, well-

ventilated place.[1][3][4][5]

Synthesis and Experimental Protocols
The primary and most widely utilized method for synthesizing 4-(4-
Fluorobenzyloxy)benzaldehyde is the Williamson ether synthesis.[1] This classic method

involves the O-alkylation of 4-hydroxybenzaldehyde with a 4-fluorobenzyl halide.[1][6]

Experimental Protocol: Williamson Ether Synthesis
This protocol describes a common laboratory-scale synthesis of the title compound.

Reactants and Reagents:

4-Hydroxybenzaldehyde

4-Fluorobenzyl bromide (or chloride)

Potassium carbonate (K₂CO₃) as a base
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Acetone as the solvent

Procedure:

A mixture of 4-hydroxybenzaldehyde, 4-fluorobenzyl bromide, and potassium carbonate is

prepared in acetone.[1]

The reaction mixture is heated to approximately 60°C under reflux conditions.[1]

The reaction is allowed to proceed for several hours, with progress monitored by techniques

such as Thin Layer Chromatography (TLC).

Upon completion, the mixture is cooled to room temperature and filtered to remove the

inorganic salts.[7]

The filtrate, containing the product, is concentrated under reduced pressure.

The crude product can be purified by column chromatography to yield 4-(4-
Fluorobenzyloxy)benzaldehyde as a solid.[7]

An alternative approach involves using 4-fluorobenzyl methanesulfonate as the electrophile,

which can lead to higher yields and milder reaction conditions due to the mesylate being an

excellent leaving group.[1]
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Synthesis of 4-(4-Fluorobenzyloxy)benzaldehyde

Reactants Reagents & Conditions

4-Hydroxybenzaldehyde

Williamson Ether Synthesis

4-Fluorobenzyl Bromide K₂CO₃ (Base)
Acetone (Solvent) Heat (~60°C, Reflux)

Filtration & Purification

4-(4-Fluorobenzyloxy)benzaldehyde

Click to download full resolution via product page

Williamson Ether Synthesis Workflow

Chemical Reactivity and Derivatization
The structure of 4-(4-Fluorobenzyloxy)benzaldehyde provides two distinct reactive sites for

chemical modification: the aldehyde group and the aromatic rings.[1] The aldehyde moiety is

particularly versatile.[1]

Oxidation: The aldehyde group can be readily oxidized to the corresponding carboxylic acid,

4-(4-Fluorobenzyloxy)benzoic acid, using various standard oxidizing agents.[1]

Reduction: The aldehyde can be reduced to a primary alcohol, (4-(4-

Fluorobenzyloxy)phenyl)methanol, using reducing agents like sodium borohydride.[1]

Condensation Reactions: It serves as a key substrate in condensation reactions. A prominent

example is the Claisen-Schmidt condensation with a substituted acetophenone to yield
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chalcones (1,3-diaryl-2-propen-1-ones).[1] These chalcones are precursors for numerous

heterocyclic compounds with a wide range of biological activities.[1]

Wittig Reaction: The aldehyde can undergo the Wittig reaction to form various alkene

derivatives.[1]

Reductive Amination: This reaction allows for the formation of amines, a crucial

transformation in the synthesis of many pharmaceutical candidates.[1] For instance, it is

used in the synthesis of Safinamide through reductive alkylation with L-alaninamide.[6]

Key Reactions of 4-(4-Fluorobenzyloxy)benzaldehyde

Derivatives
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Chemical Reactivity and Derivatization Pathways

Applications in Research and Drug Development
4-(4-Fluorobenzyloxy)benzaldehyde is a valuable intermediate in medicinal chemistry,

primarily used as a scaffold for generating libraries of bioactive compounds.[1]

Synthesis of Chalcones: Its most prominent application is in the synthesis of chalcones,

which are known to exhibit a broad spectrum of biological activities, including anticancer,

anti-inflammatory, and antimicrobial effects.[1]

Precursor for Pharmaceuticals: The compound is a key intermediate in the synthesis of

drugs such as Safinamide and Ralfinamide.[6] Safinamide is a multi-target drug used for
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treating Parkinson's disease, acting as a monoamine oxidase B (MAO-B) inhibitor and

modulator of sodium and calcium channels.[6]

Bioactive Compound Scaffolding: The benzaldehyde derivative is used to create various

molecular scaffolds for developing novel therapeutic agents.[1] Benzaldehyde derivatives, in

general, have been investigated for a range of biological activities, including antifungal and

anticancer properties.[8] For example, some benzyloxybenzaldehyde derivatives have been

developed as inhibitors of aldehyde dehydrogenase (ALDH), a target in cancer therapy.[9]

Role in Bioactive Compound Synthesis
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Logical Flow for Drug Development Applications

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 4-
(4-Fluorobenzyloxy)benzaldehyde.

General Handling: Use with adequate ventilation.[10][11] Avoid breathing dust and contact

with eyes, skin, and clothing.[10] Wash hands thoroughly after handling.[10][11]
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Personal Protective Equipment (PPE):

Eyes: Wear appropriate protective eyeglasses or chemical safety goggles.[5][10]

Skin: Wear appropriate protective gloves and clothing to prevent skin exposure.[5][10]

Respiratory: If exposure limits are exceeded or irritation occurs, use a NIOSH/MSHA or

European Standard approved respirator.[10]

First Aid Measures:

Eyes: Flush eyes with plenty of water for at least 15 minutes.[5][10]

Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated

clothing.[5][10]

Inhalation: Remove from exposure and move to fresh air immediately.[5][10]

Ingestion: Wash mouth out with water.[10] Get medical aid for all exposure routes.[5][10]

Stability and Storage: The compound is stable under normal temperatures and pressures.

[10] Store in a tightly closed container in a cool, dry place.[5][10]

This product is intended for research use only (RUO) and is not for human or veterinary use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA17657&PLANT=d__ALF
https://patents.google.com/patent/US8076515B2/en
https://patents.google.com/patent/US8076515B2/en
https://www.chemicalbook.com/synthesis/4-3-fluoro-benzyloxy-benzaldehyde.htm
https://www.mdpi.com/2309-608X/9/11/1103
https://www.benchchem.com/pdf/The_Pivotal_Role_of_2_Benzyloxy_4_fluorobenzaldehyde_in_Modern_Medicinal_Chemistry.pdf
https://pim-resources.coleparmer.com/sds/03956.pdf
https://aksci.com/sds/8074EB_SDS.pdf
https://www.benchchem.com/product/b1300813#4-4-fluorobenzyloxy-benzaldehyde-cas-number-56442-17-2-properties
https://www.benchchem.com/product/b1300813#4-4-fluorobenzyloxy-benzaldehyde-cas-number-56442-17-2-properties
https://www.benchchem.com/product/b1300813#4-4-fluorobenzyloxy-benzaldehyde-cas-number-56442-17-2-properties
https://www.benchchem.com/product/b1300813#4-4-fluorobenzyloxy-benzaldehyde-cas-number-56442-17-2-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1300813?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

